Cas no 61660-77-3 (Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester)

Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester structure
61660-77-3 structure
Product Name:Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester
CAS No:61660-77-3
MF:C11H14O3
MW:194.227063655853
CID:1628379
PubChem ID:3027494
Update Time:2025-04-21

Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester
    • ethyl 4-hydroxy-3,5-dimethylbenzoate
    • SCHEMBL869061
    • DTXSID30388621
    • GWPIVLOGQNMUAJ-UHFFFAOYSA-N
    • NIOSH/DG8998500
    • 4-Hydroxy-3,5-dimethylbenzoic acid ethyl ester
    • AKOS006276540
    • DB-206112
    • Benzoic acid, 3,5-dimethyl-4-hydroxy-, ethyl ester
    • Ethyl 3,5-dimethyl-4-hydroxybenzoate
    • DG89985000
    • 61660-77-3
    • Inchi: 1S/C11H14O3/c1-4-14-11(13)9-5-7(2)10(12)8(3)6-9/h5-6,12H,4H2,1-3H3
    • InChI Key: GWPIVLOGQNMUAJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C)C(=C(C)C=1)O)=O

Computed Properties

  • Exact Mass: 194.09432
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53

Benzoic acid, 4-hydroxy-3,5-dimethyl-, ethyl ester Pricemore >>

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